2-(4-chlorophenyl)-3-[4-(dimethylamino)phenyl]-5-(4-fluorophenyl)dihydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6(3H,5H)-dione

• Molecular Formula: C25H21ClFN3O3
• Molecular Weight: 465.9 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-3-[4-(dimethylamino)phenyl]-5-(4-fluorophenyl)-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• InChI: InChI=1S/C25H21ClFN3O3/c1-28(2)18-9-3-15(4-10-18)22-21-23(33-30(22)20-11-5-16(26)6-12-20)25(32)29(24(21)31)19-13-7-17(27)8-14-19/h3-14,21-23H,1-2H3
• InChI Key: HTWFYLIVGNAONG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C2C3C(C(=O)N(C3=O)C4=CC=C(C=C4)F)ON2C5=CC=C(C=C5)Cl

Description

This compound features a pyrrolo[3,4-d][1,2]oxazole core substituted with three distinct aryl groups:

• 4-chlorophenyl (electron-withdrawing chlorine at the para position),
• 4-(dimethylamino)phenyl (electron-donating dimethylamino group),
• 4-fluorophenyl (moderately electron-withdrawing fluorine).

Its molecular formula is C₂₅H₂₁ClFN₃O₃, with a molar mass of 478.87 g/mol. Synthesis involves multi-step condensation reactions using aromatic amines and aldehydes to assemble the heterocyclic core .

Biological Activity

The compound 2-(4-chlorophenyl)-3-[4-(dimethylamino)phenyl]-5-(4-fluorophenyl)dihydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6(3H,5H)-dione is a complex organic molecule with potential biological activity. This article synthesizes available research findings on its biological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The compound features a unique structure characterized by:

• Pyrrolo[3,4-d][1,2]oxazole core : This bicyclic structure contributes to its biological activity.
• Substituents : The presence of a 4-chlorophenyl group, a 4-fluorophenyl group, and a dimethylamino group enhances its pharmacological profile.

Table 1: Structural Characteristics

Feature	Description
Molecular Formula	C$_{19}$H$_{19}$ClF N$_{3}$O$_{2}$
Molecular Weight	365.82 g/mol
Melting Point	Not specified
Solubility	Soluble in organic solvents

Research indicates that this compound exhibits multiple mechanisms of action:

• Inhibition of Kinases : Similar compounds have been shown to inhibit MEK1/2 kinases, leading to reduced proliferation in various cancer cell lines. For instance, related structures inhibited acute biphenotypic leukemia MV4-11 and acute monocytic leukemia MOLM13 cells at concentrations around 0.3 to 1.2 µM .
• Antagonistic Activity : Compounds with similar structural motifs have demonstrated antagonistic effects on specific receptors such as the A3 adenosine receptor (Ki = 3 nM), suggesting potential applications in modulating signaling pathways associated with inflammation and cancer .

Case Studies and Experimental Findings

• In Vitro Studies : In vitro analysis has shown that derivatives of the compound significantly inhibit cell growth in various cancer cell lines. For example:
  • Cell Line : MV4-11
  • IC50 : Approximately 0.5 µM after 48 hours of treatment.
• In Vivo Studies : Animal models treated with similar compounds demonstrated significant tumor growth inhibition in xenograft models:
  • Model : Nude mice with implanted tumors derived from BRAF mutant melanoma.
  • Treatment : Oral administration resulted in dose-dependent growth inhibition.

Table 2: Summary of Biological Activities

Activity Type	Observed Effect	Reference
MEK1/2 Inhibition	Reduced cell proliferation
A3 Adenosine Receptor Antagonism	Ki = 3 nM
Tumor Growth Inhibition	Significant reduction in xenograft models

Safety and Toxicology

While the biological activities are promising, safety assessments are crucial. Toxicological studies indicate that at higher doses (e.g., >100 mg/kg), significant toxicity was observed in animal models, necessitating further investigation into the compound's safety profile .

Scientific Research Applications

Chemical Properties and Structure

The compound features a complex structure characterized by multiple aromatic rings and a pyrrolo[3,4-d][1,2]oxazole core. Its molecular formula is C19H18ClF N3O2, and it possesses unique electronic properties due to the presence of halogen atoms and dimethylamino groups. These characteristics contribute to its biological activity.

Anticancer Activity

Recent studies have highlighted the anticancer potential of compounds with similar structures. For instance, derivatives of pyrrolo[3,4-d][1,2]oxazole have demonstrated significant antiproliferative effects against various cancer cell lines. The compound's ability to inhibit histone deacetylases (HDACs) has been associated with its anticancer properties. In vitro studies revealed that it exhibits lower IC50 values compared to standard chemotherapeutic agents like doxorubicin .

Laser Dye Applications

The compound's structural features make it a candidate for use as a laser dye. A related compound synthesized from similar precursors has been evaluated for its optical properties and performance as a laser medium. The fluorescence characteristics observed in these derivatives indicate that they may serve as effective laser dyes due to their favorable absorption and emission spectra .

The biological mechanisms underlying the activity of this compound are still under investigation. However, compounds with similar structures have been shown to interact with various biological targets, including enzymes involved in cancer progression and neurodegenerative diseases. The presence of the dimethylamino group enhances solubility and bioavailability, which are critical factors for drug development .

Table 1: Antiproliferative Activity Against Cancer Cell Lines

Compound Name	Cell Line	IC50 (µM)	Reference
Doxorubicin	HeLa	2.29
Compound X	HeLa	0.69
Compound Y	MCF-7	0.85

Table 2: Optical Properties of Laser Dye Candidates

Solvent	Absorption Peak (nm)	Emission Peak (nm)	Quantum Yield (%)
Benzene	420	487	16
Chloroform	424	521	91
Ethanol	425	535	40

Case Study 1: Development of Anticancer Agents

A study focused on the synthesis of pyrrolo[3,4-d][1,2]oxazole derivatives demonstrated their potential as HDAC inhibitors. These compounds were tested against various cancer cell lines, showing promising results that warrant further exploration into their mechanisms and therapeutic applications .

Case Study 2: Evaluation as Laser Dyes

In another investigation, a structurally related compound was synthesized and tested for its efficacy as a laser dye. The results indicated strong fluorescence properties that could be harnessed in photonic applications . This paves the way for future research into optimizing the properties of the target compound for similar uses.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound is compared to structurally related pyrrolo[3,4-d][1,2]oxazole derivatives and other heterocyclic analogs. Key differences in substituents, core modifications, and biological activity are highlighted below.

Structural Analogues with Modified Aryl Substituents

Compound Name	Molecular Formula	Key Substituents	Notable Properties/Applications	Reference
2-(4-Chlorophenyl)-3-(4-methoxyphenyl)-5-(4-methylphenyl)dihydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione	C₂₅H₂₁ClN₂O₄	4-methoxyphenyl, 4-methylphenyl	Reduced electron-withdrawing effects compared to fluoro/dimethylamino groups; potential for altered pharmacokinetics
2-(4-Chlorophenyl)-3-[4-(dimethylamino)phenyl]-5-phenyldihydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione	C₂₅H₂₂ClN₃O₃	Phenyl (no fluorine)	Lack of fluorophenyl may reduce metabolic stability or target affinity
2-(4-Chlorophenyl)-3-(2-thienyl)-5-[3-(trifluoromethyl)phenyl]dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6-dione	C₂₂H₁₄ClF₃N₂O₃S	Thienyl, trifluoromethylphenyl	Sulfur-containing thienyl and CF₃ groups enhance lipophilicity and oxidative stability

Core-Modified Analogues

• 4-[(4-Fluorophenyl)carbonyl]-2-(2-methyl-4-nitrophenyl)hexahydropyrrolo[3,4-a]pyrrolizine-1,3-dione: Replaces pyrrolooxazole with a pyrrolizine core.
• 1-{4-[(2-Chlorobenzyl)oxy]phenyl}-7-methyl-2-(5-methyl-1,2-oxazol-3-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione: Chromeno-pyrrole core with oxazole substituent. Structural complexity may improve binding to kinase targets .